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Compound of Interest

Compound Name: Dimethyl-W84 dibromide

Cat. No.: B8101490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimethyl-W84 dibromide is a significant chemical compound primarily recognized for its role

as a potent and selective allosteric modulator of the M2 muscarinic acetylcholine receptor.[1][2]

[3][4][5] This technical guide provides a comprehensive overview of Dimethyl-W84 dibromide,

including its chemical properties, biological activity, and its mechanism of action. The

information is presented to support the research and development endeavors of professionals

in the fields of pharmacology and drug discovery.

Chemical and Physical Properties
Dimethyl-W84 dibromide is a complex organic molecule with the formal name N¹,N⁶-bis[3-

(1,3-dihydro-5-methyl-1,3-dioxo-2H-isoindol-2-yl)propyl]-N¹,N¹,N⁶,N⁶-tetramethyl-1,6-

hexanediaminium, dibromide.[1] Its chemical and physical properties are summarized in the

table below for ease of reference.
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Property Value Source

CAS Number 402475-33-6 [1][2][4][6]

Molecular Formula C₃₄H₄₈Br₂N₄O₄ [2]

Molecular Weight 736.58 g/mol [2]

Alternate Names

N,N′-Bis[3-(1,3-dihydro-5-

methyl-1,3-dioxo-2H-isoindol-

2-yl)propyl]-N,N,N′,N′-

tetramethyl-1,6-

hexanediamminium dibromide

[2]

Physical Form Solid [1]

Solubility Soluble in DMSO and water [1]

Purity ≥98% [1][2]

Storage Stability ≥ 4 years [1]

Biological Activity and Mechanism of Action
Dimethyl-W84 dibromide functions as a selective allosteric modulator of the M2 muscarinic

acetylcholine receptor.[1][3] Allosteric modulators bind to a site on the receptor that is different

from the primary (orthosteric) binding site. This binding can alter the receptor's affinity for its

natural ligand or other drugs.

The primary mechanism of action for Dimethyl-W84 dibromide is to hinder the dissociation of

orthosteric antagonists, such as N-methylscopolamine, from the M2 receptor.[1][3] This action

has been quantified, with Dimethyl-W84 dibromide exhibiting an EC₅₀ value of 3 nM in this

regard.[1][3] The EC₅₀ value represents the concentration of a drug that gives a half-maximal

response, indicating the potency of Dimethyl-W84 dibromide.

The interaction of Dimethyl-W84 dibromide with the M2 receptor has been further elucidated

in studies involving radiolabeled ligands. Research has shown that it interacts with the common

allosteric site of the M2 receptor, influencing the binding of both orthosteric and other allosteric

ligands.[1]
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Modulation of the M2 Receptor by Dimethyl-W84

Experimental Protocols
Detailed experimental protocols involving Dimethyl-W84 dibromide can be found in the

primary literature. The key studies that have characterized this compound are:

Tränkle, C., et al. (1998). Identification of a [³H]Ligand for the common allosteric site of

muscarinic acetylcholine M2 receptors. Molecular Pharmacology, 54(1), 139-145. This study

likely outlines the initial radioligand binding assays used to identify and characterize the

binding site of Dimethyl-W84.

Tränkle, C., et al. (2003). Interactions of orthosteric and allosteric ligands with [³H]dimethyl-

W84 at the common allosteric site of muscarinic M2 receptors. Molecular Pharmacology,

64(1), 180-190. This paper would provide detailed methodologies for competition binding

assays and kinetic experiments to investigate the interactions between different ligands at

the M2 receptor.

A generalized workflow for a competitive radioligand binding assay, a common experiment for

this type of compound, is outlined below.
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Prepare M2 Receptor Membranes

Incubate Membranes with
[³H]N-methylscopolamine

Add Increasing Concentrations
of Dimethyl-W84

Allow to Reach Equilibrium

Separate Bound and
Free Radioligand

Quantify Radioactivity

Data Analysis (e.g., IC₅₀ determination)

Click to download full resolution via product page

Generalized Radioligand Binding Assay Workflow
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Applications and Research Use
Dimethyl-W84 dibromide is a valuable tool for researchers studying the M2 muscarinic

acetylcholine receptor.[1][2][3] Its high potency and selectivity make it suitable for in vitro

studies aimed at understanding the structure and function of this receptor. It is important to

note that this product is intended for research use only and is not for human or veterinary use.

[1][2]

Conclusion
Dimethyl-W84 dibromide is a well-characterized allosteric modulator of the M2 muscarinic

acetylcholine receptor. Its defined chemical properties and biological activity provide a solid

foundation for its use as a research tool in pharmacology and related disciplines. The detailed

understanding of its mechanism of action allows for its application in sophisticated studies of

receptor kinetics and ligand interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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